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Compound of Interest

Compound Name: 4-Bromo-2-ethylaniline

Cat. No.: B1273662

An In-depth Technical Guide to 4-Bromo-2-ethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-ethylaniline is an aromatic organic compound that serves as a versatile
intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1] Its chemical
structure, featuring a bromine atom and an ethyl group on an aniline ring, provides multiple
reaction sites for the construction of more complex molecules. This guide provides a
comprehensive overview of the chemical and physical properties, safety information, and
general synthetic and analytical approaches for 4-Bromo-2-ethylaniline.

Chemical and Physical Properties

The fundamental properties of 4-Bromo-2-ethylaniline are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value Citations

CAS Number 45762-41-2 [21[3][41[5]

Molecular Formula CsH10BrN [2][3][41[5]

Molecular Weight 200.08 g/mol [31[6]
Clear colorless to yellow to

Appearance dark brown liquid or white to [21[7]
off-white crystalline powder

Density 1.412 g/mL at 25 °C

Boiling Point 110-112 °C at 2 mmHg [8]

Refractive Index

1.597 - 1.602 at 20 °C

[7]

Flash Point 45.5 °C (closed cup)

Solubility Sparingly soluble in water [2]

IUPAC Name 4-bromo-2-ethylaniline [41[6]
LGOZNQPHTIGMQJ-

InChl Key [41[6]
UHFFFAOYSA-N

SMILES CCC1=C(C=CC(=C1)Br)N [4][6]

Synthesis

While specific, detailed experimental protocols for the synthesis of 4-Bromo-2-ethylaniline are

not readily available in the public domain, a general approach can be inferred from standard

organic chemistry principles and related preparations, such as the synthesis of 4-bromo-2-

methylaniline.[9][10] The synthesis typically involves the electrophilic bromination of 2-

ethylaniline. To achieve regioselectivity and prevent over-bromination, a protection-deprotection

strategy for the amino group is often employed.

A generalized workflow for the synthesis is outlined below:
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General Synthesis Workflow for 4-Bromo-2-ethylaniline
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A generalized synthetic workflow for 4-Bromo-2-ethylaniline.

Note: The choice of brominating agent and reaction conditions is crucial for controlling the

position of bromination. The bulky acetamide group directs the incoming electrophile to the

para position.
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Analytical Characterization

The identity and purity of synthesized 4-Bromo-2-ethylaniline can be confirmed through a
combination of spectroscopic and chromatographic techniques. While specific instrumental
parameters would need to be optimized, a general analytical workflow is presented below.
Spectral data for this compound are available in various databases.[6][11][12][13][14]

Analytical Workflow for 4-Bromo-2-ethylaniline
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A typical analytical workflow for compound characterization.

Safety and Handling

4-Bromo-2-ethylaniline is classified as a hazardous substance and requires careful handling
in a laboratory setting.[2][15]

Hazard Statements:

H226: Flammable liquid and vapor.[6][15]

e H302: Harmful if swallowed.[15]

e H312: Harmful in contact with skin.[15]

e H315: Causes skin irritation.[6][15]

e H319: Causes serious eye irritation.[6][15]

e H331: Toxic if inhaled.[15]

o H335: May cause respiratory irritation.[6][15]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[15]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[15]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[15]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[15]

e P405: Store locked up.[15]

It is imperative to handle this chemical in a well-ventilated area, such as a fume hood, and to
use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
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lab coat.[2]

Applications in Research and Drug Development

As a chemical intermediate, 4-Bromo-2-ethylaniline is not typically used directly in biological
systems. Instead, it serves as a building block for the synthesis of more complex molecules
with potential biological activity. The presence of the amino group allows for amide bond
formation, while the bromine atom can be utilized in cross-coupling reactions (e.g., Suzuki,
Heck, Buchwald-Hartwig) to form new carbon-carbon or carbon-nitrogen bonds. These
synthetic handles make it a valuable precursor for generating libraries of compounds for drug
discovery screening.

No specific signaling pathways involving 4-Bromo-2-ethylaniline have been identified in the
reviewed literature. Its relevance to drug development is primarily as a starting material for the
synthesis of novel therapeutic agents.

Conclusion

4-Bromo-2-ethylaniline is a key chemical intermediate with well-defined physical and
chemical properties. While detailed, step-by-step experimental protocols for its synthesis and
analysis are proprietary or not widely published, established organic chemistry methodologies
provide a clear path for its preparation and characterization. Strict adherence to safety
protocols is essential when handling this compound. Its utility in the synthesis of complex
organic molecules underscores its importance for researchers and professionals in the fields of
chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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